4,7-Diphenyl-1,10-phenanthroline
Overview
Description
Scientific Research Applications
Bathophenanthroline has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of bathophenanthroline involves its ability to form stable complexes with metal ions. These complexes can participate in various biochemical and chemical processes. For example, the copper(II)-bathophenanthroline complex has been shown to enhance the therapeutic effects of naringenin against lung tumor cells by generating reactive oxygen species (ROS), disrupting mitochondrial membrane potential, and depleting glutathione levels . The molecular targets and pathways involved in these processes include the interaction with metal ions and the modulation of redox states.
Advantages and Limitations for Lab Experiments
The advantages of using bathophenanthroline in lab experiments include its specificity and its ability to bind to a variety of molecules. Additionally, it can be used to study the structure of proteins and enzymes, and to study the binding of drugs to their targets. However, there are also some limitations to using bathophenanthroline in lab experiments. For example, it is not very stable and can be easily degraded by light or air. Additionally, it can be toxic if not handled properly.
Future Directions
The potential future directions for bathophenanthroline include the development of new and improved synthesis methods, the use of bathophenanthroline in drug discovery, and the use of bathophenanthroline in diagnostics. Additionally, bathophenanthroline could be used to study the structure of proteins and enzymes, to study the binding of drugs to their targets, and to study the regulation of gene expression. Finally, bathophenanthroline could be used in the development of new and improved drug delivery systems.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Bathophenanthroline plays a crucial role in the operation of organic electronics, such as solar cells, transistors, and organic light-emitting diodes (OLEDs) . It acts as an Electron Transport / Hole Blocking Layer (ETL / HBL) in these devices . The compound has a µe of about 3.0 x 10 -4 cm 2 V −1 s −1 and is solution-processable .
Cellular Effects
While specific cellular effects of Bathophenanthroline are not widely reported, it is known that the compound is used in organic electronic devices, which suggests potential interactions with cellular processes
Molecular Mechanism
The molecular mechanism of Bathophenanthroline involves intermolecular charge-transfer states at the interface between electron donating (D) and accepting (A) materials . This property is crucial for its role in organic electronics .
Temporal Effects in Laboratory Settings
Bathophenanthroline is stable, with a loss of 0.5% TGA, >240ºC (weight loss) . Its effects over time in laboratory settings, including any long-term effects on cellular function observed in in vitro or in vivo studies, are not widely reported in the literature.
Metabolic Pathways
It is known that the compound is not a naturally occurring metabolite and is only found in individuals exposed to this compound or its derivatives .
Preparation Methods
Bathophenanthroline can be synthesized through several methods. One common synthetic route involves the reaction of 1,10-phenanthroline with benzaldehyde in the presence of a base, followed by cyclization to form the desired product . The reaction conditions typically include heating the mixture to reflux and using a solvent such as ethanol or acetic acid. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to increase yield and purity .
Chemical Reactions Analysis
Bathophenanthroline undergoes various types of chemical reactions, including:
Complexation: Bathophenanthroline acts as a bidentate ligand, forming stable complexes with metal ions such as iron, copper, and ruthenium. These complexes are often used in analytical chemistry for the determination of metal ions.
Oxidation and Reduction: Bathophenanthroline can participate in redox reactions, where it acts as a redox mediator.
Substitution: Bathophenanthroline can undergo substitution reactions, where one or more of its hydrogen atoms are replaced by other functional groups.
Comparison with Similar Compounds
Bathophenanthroline is similar to other phenanthroline derivatives, such as 1,10-phenanthroline and tetrasodium tris(bathophenanthroline disulfonate)ruthenium(II) . bathophenanthroline is unique due to its extended π-electron system and higher electron mobility, making it more effective as a hole-blocking or exciton-blocking layer in electronic devices . Other similar compounds include:
1,10-Phenanthroline: A heterocyclic organic compound used as a ligand in coordination chemistry.
Tetrasodium tris(bathophenanthroline disulfonate)ruthenium(II): A coordination compound used as a protein dye in biochemistry.
properties
IUPAC Name |
4,7-diphenyl-1,10-phenanthroline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H16N2/c1-3-7-17(8-4-1)19-13-15-25-23-21(19)11-12-22-20(14-16-26-24(22)23)18-9-5-2-6-10-18/h1-16H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHDHJYNTEFLIHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C=CC4=C(C=CN=C4C3=NC=C2)C5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
68399-83-7 (sulfate[1:1]) |
Source
|
| Record name | Bathophenanthroline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001662017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID7061857 |
Source
|
| Record name | 4,7-Diphenyl-1,10-phenanthroline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Bathophenanthroline | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12056 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
1662-01-7, 68309-97-7 |
Source
|
| Record name | 4,7-Diphenyl-1,10-phenanthroline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1662-01-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bathophenanthroline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001662017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4,7-Diphenyl-1,10-phenanthroline, nickel complex, tetrafluoroborate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068309977 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1662-01-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=637659 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,10-Phenanthroline, 4,7-diphenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4,7-Diphenyl-1,10-phenanthroline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7061857 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,7-diphenyl-1,10-phenanthroline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.244 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Tris(4,7-diphenyl-1,10-phenanthroline-N1,N10)nickel(2+) bis[tetrafluoroborate(1-)] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.063.330 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BATHOPHENANTHROLINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4A2B091F0G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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